Cas no 6104-46-7 (pyrimidine, 4-(methylthio)- (6ci,7ci,8ci,9ci))

• Product Name: pyrimidine, 4-(methylthio)- (6ci,7ci,8ci,9ci)
• CAS No: 6104-46-7
• MF: C₅H₆N₂S
• MW: 126.179539203644
• CID: 953886
• PubChem ID: 5324771
• Update Time: 2025-04-19

pyrimidine, 4-(methylthio)- (6ci,7ci,8ci,9ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 4-(methylthio)- (6ci,7ci,8ci,9ci)
• SCHEMBL1319442
• InChI=1/C5H6N2S/c1-8-5-2-3-6-4-7-5/h2-4H,1H
• JPFCCCDVVRPQQF-UHFFFAOYSA-N
• 6104-46-7
• 4-methylthiopyrimidine
• 4-(Methylthio)pyrimidine
• DTXSID501313154

• Inchi： 1S/C5H6N2S/c1-8-5-2-3-6-4-7-5/h2-4H,1H3
• InChI Key： JPFCCCDVVRPQQF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=CN=1

Computed Properties

• Exact Mass: 126.02516937g/mol
• Monoisotopic Mass: 126.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.1Ų